N'-[(E)-(3-fluorophenyl)methylidene]-2-(pyridin-2-ylsulfanyl)acetohydrazide

• Molecular Formula: C14H12FN3OS
• Molecular Weight: 289.33 g/mol
• IUPAC Name: N-[(E)-(3-fluorophenyl)methylideneamino]-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H12FN3OS/c15-12-5-3-4-11(8-12)9-17-18-13(19)10-20-14-6-1-2-7-16-14/h1-9H,10H2,(H,18,19)/b17-9+
• InChI Key: GZCDVUGSSWSQBY-RQZCQDPDSA-N
• Isomeric SMILES: C1=CC=NC(=C1)SCC(=O)N/N=C/C2=CC(=CC=C2)F
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NN=CC2=CC(=CC=C2)F

Description

N’-[(E)-(3-fluorophenyl)methylidene]-2-(pyridin-2-ylsulfanyl)acetohydrazide is a chemical compound with the following properties:

Linear Formula: C24H20FN5OS

CAS Number: 315227-82-8

Molecular Weight: 445.522 g/mol

Preparation Methods

Industrial Production Methods:: As of now, there are no established industrial-scale production methods for N’-[(E)-(3-fluorophenyl)methylidene]-2-(pyridin-2-ylsulfanyl)acetohydrazide. Research in this area is limited.

Chemical Reactions Analysis

Reactivity:: This compound may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions could lead to the formation of new functional groups.

Reduction: Reduction reactions may modify the compound’s structure.

Substitution: Substitution reactions could replace functional groups.

Other Transformations: Further investigations are needed to explore its reactivity fully.

Common Reagents and Conditions:: Specific reagents and conditions for these reactions remain undisclosed due to limited data.

Major Products:: The major products formed during these reactions would depend on the specific reaction type and conditions. Further research is necessary to identify them conclusively.

Scientific Research Applications

Chemistry::

Catalysis: Investigate its potential as a catalyst or ligand.

Supramolecular Chemistry: Explore its interactions with other molecules.

Biology and Medicine::

Drug Discovery: Assess its pharmacological properties.

Biochemical Studies: Investigate its effects on biological systems.

Industry::

Materials Science: Evaluate its use in materials synthesis.

Mechanism of Action

The precise mechanism by which N’-[(E)-(3-fluorophenyl)methylidene]-2-(pyridin-2-ylsulfanyl)acetohydrazide exerts its effects remains unknown. Further research is essential to uncover its molecular targets and pathways.

Comparison with Similar Compounds

Unfortunately, direct comparisons with similar compounds are challenging due to limited available data. related compounds include:

N’-[(E)-(2-fluorophenyl)methylidene]-2-(quinolin-2-ylsulfanyl)acetohydrazide: .

N’-[(1E)-(3-fluorophenyl)methylidene]-2-(quinolin-2-ylsulfanyl)acetohydrazide: .